4-bromo-2-fluoro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-bromo-2-fluoro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H9BrFN3O4S/c1-24-11-5-8(20(22)23)6-12-13(11)18-15(25-12)19-14(21)9-3-2-7(16)4-10(9)17/h2-6H,1H3,(H,18,19,21)
• InChI Key: QLPLACQTRARICZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)C3=C(C=C(C=C3)Br)F
• Molecular Formula: C15H9BrFN3O4S
• Molecular Weight: 426.2 g/mol
• CAS No.: 330677-53-7

Description

4-bromo-2-fluoro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C15H9BrFN3O4S and its molecular weight is 426.22. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Methodologies

The development of efficient synthetic methods for halogenated biphenyls, which are key intermediates in the manufacture of various compounds including some pharmaceuticals, has been reported. For example, a practical synthesis method for 2-fluoro-4-bromobiphenyl, a compound with relevance to the chemical structure of interest, was developed to overcome the high costs and toxicities associated with previous methods (Qiu et al., 2009). This demonstrates the ongoing research into the synthesis of complex halogenated molecules for various applications.

Pharmacological Applications

Anticancer Properties

The structural motif of benzothiazole is significant in medicinal chemistry, particularly in the development of anticancer agents. Benzothiazoles and their derivatives exhibit a broad spectrum of biological activities. A review highlighted the importance of different functional groups, including bromo, fluoro, and nitro, in enhancing anticancer activities through modifications in structural activity relationships (Liew et al., 2020). This suggests that compounds similar to the one could potentially have applications in cancer research and therapy.

Molecular Imaging

Compounds with benzothiazole derivatives have been studied for their application in molecular imaging, particularly in the diagnosis of Alzheimer's disease. Radioligands based on benzothiazole structures have been developed for PET imaging to measure amyloid deposition in the brain, a hallmark of Alzheimer's disease (Nordberg, 2007). This underscores the relevance of benzothiazole derivatives in the development of diagnostic tools for neurodegenerative diseases.